Cas no 923515-01-9 (8-chloro-quinazoline-2,4-diamine)

8-chloro-quinazoline-2,4-diamine structure
923515-01-9 structure
Product Name:8-chloro-quinazoline-2,4-diamine
CAS No:923515-01-9
MF:C8H7ClN4
MW:194.620979547501
CID:1972036
PubChem ID:17750121
Update Time:2025-04-21

8-chloro-quinazoline-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 8-chloro-quinazoline-2,4-diamine
    • 8-chloroquinazoline-2,4-diamine
    • DB-307483
    • 923515-01-9
    • 915402-33-4
    • DTXSID80590272
    • AKOS006327685
    • Inchi: 1S/C8H7ClN4/c9-5-3-1-2-4-6(5)12-8(11)13-7(4)10/h1-3H,(H4,10,11,12,13)
    • InChI Key: IFLLNPSMZSCYOH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C(N)N=C(N)N=C21

Computed Properties

  • Exact Mass: 194.03600
  • Monoisotopic Mass: 194.0359239Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.82000
  • LogP: 2.61000
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